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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

Technical Support Center: C.I. Acid Black 94 Dye
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of C.I. Acid Black 94 dye during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Black 94 and what are its general properties?

C.I. Acid Black 94 is a blue-black, water-soluble trisazo dye.[1] Its chemical formula is

C₄₁H₂₉N₈Na₃O₁₁S₃.[1] It is commonly used in the textile industry for dyeing wool and silk, as

well as for coloring leather.[1] In a laboratory setting, it can be used for various staining

applications. It is a blue-black powder that is soluble in water.[1]

Q2: I am having trouble dissolving C.I. Acid Black 94 in water. What are the common causes?

Difficulty in dissolving C.I. Acid Black 94 can be attributed to several factors:

Concentration: You may be attempting to prepare a solution that exceeds the dye's solubility

limit at a given temperature.

Water Temperature: The solubility of most acid dyes, including C.I. Acid Black 94, is

temperature-dependent. Room temperature water may not be sufficient for high

concentrations.
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pH of the Solution: The pH of the aqueous solution significantly impacts the solubility of acid

dyes.

Purity of the Dye: The presence of impurities or additives from the manufacturing process

can affect solubility.

Q3: How does pH affect the solubility of C.I. Acid Black 94?

Acid dyes, like C.I. Acid Black 94, are typically more soluble under acidic conditions (pH 2-6).

[2] The sulfonic acid groups (-SO₃H) on the dye molecule are more readily ionized in an acidic

environment, which enhances the dye's hydrophilicity and, therefore, its solubility in water.

Q4: Can I use organic solvents to improve the solubility of C.I. Acid Black 94?

Yes, using a co-solvent can be an effective strategy. While C.I. Acid Black 94 is generally

soluble in water, its solubility can be further enhanced in mixtures of water and a polar organic

solvent. Effective co-solvents for acid dyes include:

Ethanol or Methanol

Ethylene Glycol or Glycerol

Urea or Thiourea

These co-solvents can help to break down intermolecular hydrogen bonds between dye

molecules, thus improving solubility.

Troubleshooting Guide
This guide provides systematic steps to address common solubility issues with C.I. Acid Black
94.

Issue 1: The dye is not fully dissolving in water, and
particulates are visible.
Root Cause Analysis and Solution Workflow
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Weigh C.I. Acid Black 94 and Urea

Add 70% of the final volume of deionized water

Heat to 50°C and stir

Adjust pH to ~5.0 with acetic acid

Continue stirring until fully dissolved

Cool to room temperature

Add deionized water to the final volume

Filter the solution (optional)

Store in a labeled, light-protected container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

